Cas no 1017042-12-4 (2-bromo-3-methyl-N-[(oxolan-2-yl)methyl]butanamide)

2-bromo-3-methyl-N-[(oxolan-2-yl)methyl]butanamide structure

1017042-12-4 structure

Product Name:2-bromo-3-methyl-N-[(oxolan-2-yl)methyl]butanamide

CAS No:1017042-12-4

Molecular Formula:C₁₀H₁₈BrNO₂

Molecular Weight:264.159422397614

MDL:MFCD09936984

CID:4770874

PubChem ID:24698182

2-bromo-3-methyl-N-[(oxolan-2-yl)methyl]butanamide Properties

Names and Identifiers

- 2-bromo-3-methyl-N-(oxolan-2-ylmethyl)butanamide
- NE30139
- 2-bromo-3-methyl-N-[(oxolan-2-yl)methyl]butanamide
- MDL： MFCD09936984
- InChIKey： DIPVCGGDURKSDT-UHFFFAOYSA-N
- Inchi： 1S/C10H18BrNO2/c1-7(2)9(11)10(13)12-6-8-4-3-5-14-8/h7-9H,3-6H2,1-2H3,(H,12,13)
- SMILES： BrC(C(NCC1CCCO1)=O)C(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Heavy Atom Count: 14
Complexity: 197
XLogP3: 2.1
Topological Polar Surface Area: 38.3

Experimental Properties

Boiling Point: 376.1±17.0 °C at 760 mmHg
Vapor Pressure: 0.0±0.9 mmHg at 25°C
Flash Point: 181.2±20.9 °C
Density: 1.3±0.1 g/cm3

2-bromo-3-methyl-N-[(oxolan-2-yl)methyl]butanamide Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P019LFD-50mg	2-bromo-3-methyl-N-(oxolan-2-ylmethyl)butanamide	1017042-12-4	95%	50mg	$246.00
Chemenu	CM388007-1g	2-bromo-3-methyl-N-[(oxolan-2-yl)methyl]butanamide	1017042-12-4	95%+	1g	$430	2023-02-19
Enamine	EN300-29037-0.05g	2-bromo-3-methyl-N-[(oxolan-2-yl)methyl]butanamide	1017042-12-4	95%	0.05g	$155.0	2023-09-06
TRC	B808858-10mg	2-Bromo-3-methyl-N-(oxolan-2-ylmethyl)butanamide	1017042-12-4		10mg	$ 50.00	2022-06-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN6809-1 G	2-bromo-3-methyl-N-[(oxolan-2-yl)methyl]butanamide	1017042-12-4	95%	1g	¥ 2,884.00

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Related Categories

1017042-12-4 (2-bromo-3-methyl-N-[(oxolan-2-yl)methyl]butanamide) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:1017042-12-4)2-bromo-3-methyl-N-[(oxolan-2-yl)methyl]butanamide

Purity:99%

Quantity:1g

Price($):384.0